Cas no 61175-83-5 (1-Dodecanaminium, N,N,N-trioctyl-, bromide)

• Product Name: 1-Dodecanaminium, N,N,N-trioctyl-, bromide
• CAS No: 61175-83-5
• MF: C₃₆H₇₆BrN
• MW: 602.899351119995
• CID: 489548
• PubChem ID: 71398582
• Update Time: 2025-04-19

1-Dodecanaminium, N,N,N-trioctyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N,N,N-trioctyl-, bromide
• dodecyl(trioctyl)azanium,bromide
• DTXSID60819998
• SCHEMBL1502895
• N,N,N-Trioctyldodecan-1-aminium bromide
• 61175-83-5

• Inchi： 1S/C36H76N.BrH/c1-5-9-13-17-21-22-23-24-28-32-36-37(33-29-25-18-14-10-6-2,34-30-26-19-15-11-7-3)35-31-27-20-16-12-8-4;/h5-36H2,1-4H3;1H/q+1;/p-1
• InChI Key： UJOXHELTHOBOMP-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 524.9214
• Monoisotopic Mass: 601.51611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 32
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0